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Compound of Interest

Compound Name: Aspartic acid methyl ester
Cat. No.: B12188933
Get Quote
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Physicochemical Profiling, Solubility Landscapes, and Handling Protocols

Executive Summary

L-Aspartic acid

-methyl ester (H-Asp(OMe)-OH), typically supplied as the hydrochloride salt (CAS: 16856-13-
6), is a critical intermediate in peptide synthesis and the manufacturing of active
pharmaceutical ingredients (APIs), including the sweetener Aspartame and various protease
inhibitors.[1] Its utility hinges on a specific solubility profile: high solubility in polar protic
solvents (water, methanol) and insolubility in non-polar organics (ether, hexane). This
differential solubility is the basis for its purification via recrystallization.

This guide provides an authoritative analysis of the solubility thermodynamics, regioselective
synthesis, and stability concerns (hydrolysis/cyclization) required for high-fidelity applications in
drug development.

Physicochemical Identity & Properties[1][2][3][4][5]
[6]
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The solubility behavior of aspartic acid methyl ester is dictated by its ionic state. While the

free base exists as a zwitterion, the commercial reagent is almost exclusively the hydrochloride

salt, which dramatically alters its dissolution kinetics.

Property

Specification

Compound Name

L-Aspartic acid

-methyl ester hydrochloride

CAS Number 16856-13-6
Molecular Formula
Molecular Weight 183.59 g/mol
-ester (side chain),
Structure
-carboxylic acid (free)
-COOH: ~2.0,
pKa Values NH
: ~9.6 (Est.)
Appearance White crystalline powder
Storage -20°C, hygroscopic (Store under inert gas)
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Critical Note on Isomers: "Aspartic acid methyl ester” usually refers to the

-isomer (4-methyl ester). The

-isomer (1-methyl ester) is less common and used for C-terminal modifications. This
guide focuses on the

-isomer unless noted.

Solubility Landscape

The solubility of L-Aspartic acid

-methyl ester HCI follows a "Polarity-lonic Strength" gradient. It behaves as a typical amino acid
salt: highly soluble in high-dielectric solvents, sparingly soluble in alcohols with longer chains,
and insoluble in non-polar solvents.

Quantitative Solubility Data
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. Concentration . .
Solvent Solubility Status o Mechanistic Insight
Limit (Approx.)

Water ( lonic dipole
Highly Soluble > 500 mg/mL interactions dominate;
) rapid dissolution.

Soluble due to H-

bonding; used as the
Methanol (MeOH) Soluble ~200 mg/mL ) )

primary reaction

solvent.

Excellent for stock
) ~100 mg/mL (544 ) )
DMSO Highly Soluble M) solutions; requires
m
sonication.[2]

Dielectric constant is
Ethanol (EtOH) Sparingly Soluble <10 mg/mL too low to support the
salt lattice.

Used as an anti-
. solvent for
Diethyl Ether Insoluble < 0.1 mg/mL S )
precipitation/crystalliz

ation.

The HCI salt is too

polar; requires
Dichloromethane Insoluble Negligible protecting groups

(e.g., Boc/Fmoc) for

solubility.

Thermodynamics of Dissolution

» Endothermic Process: Dissolution in water and methanol is generally endothermic; heating
facilitates saturation, which is critical for recrystallization protocols.

« Salting Out: High ionic strength buffers can decrease solubility, though this is rarely a limiting
factor compared to pH effects.
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Experimental Protocol: Purification via
Recrystallization

The most effective purification method exploits the differential solubility between Methanol
(solvent) and Diethyl Ether (anti-solvent). This protocol removes unreacted aspartic acid
(insoluble in MeOH) and dimethyl ester byproducts (soluble in Ether).

Reagents Required[1][7][8][9]
e Crude L-Aspartic acid

-methyl ester HCI[3][4]

¢ Anhydrous Methanol (MeOH)

e Anhydrous Diethyl Ether (

)

e Thionyl Chloride (

) — If performing synthesis in situ

Step-by-Step Methodology

 Dissolution:
o Suspend crude solid in minimal volume of anhydrous Methanol at room temperature.
o Note: If synthesizing, this is the reaction mixture after

addition.

o Filtration (Critical): Filter the solution to remove any unreacted L-Aspartic acid, which is
significantly less soluble in Methanol than the ester HCI.

o Crystallization:

o Cool the clear Methanol filtrate to -10°C to 0°C.
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o Slowly add cold Diethyl Ether (Volume ratio 1:3 MeOH:Ether) with gentle stirring.

o Observation: A white precipitate (needles) should form immediately.

* Isolation:

o Allow the mixture to stand at 0°C for 30 minutes to maximize vyield.

o Filter the crystals under vacuum (Buchner funnel).

o Wash the cake 2x with cold Diethyl Ether to remove residual acidity and moisture.
e Drying:

o Dry under high vacuum over

or KOH pellets to remove trace HCI and solvent.

o Target Yield: ~90-95%.
o Melting Point Check: Target range 174-177°C.

Stability & Degradation Pathways

The solubility advantage of the methyl ester comes with a stability trade-off. In aqueous
solution, the compound is susceptible to two primary degradation pathways: Hydrolysis and
Diketo-piperazine (DKP) Formation (if coupled).

Hydrolysis (pH Dependent)
The ester bond is labile. Stability is highest at acidic pH (< 3.0).

e Acidic pH: Stable for days at 4°C.

e Neutral/Basic pH (> 7.0): Rapid hydrolysis occurs, regenerating L-Aspartic acid and
Methanol. This reaction is driven by hydroxide ion nucleophilicity.

Regioselectivity & Isomerization

During synthesis or storage in solution, the
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-ester can undergo transesterification or migration to the
-position, although the

-form is kinetically favored in methanolic HCI.

Visualization: Synthesis and Degradation Logic

L-Asp a-Methyl Ester

Thermodynamic Control (Minor Byproduct)

L-Aspartic Acid egenerates SM ... ... .. Hydrolysis
(Insoluble in MeOH) (pH > 7 or H20O/Heat)
Inetic Control egradation
ajor Product

Purification Logic

L-Asp B-Methyl Ester HCI
Me(gsa’g 33;5'2 s  (SolUble in MeOH/\Water)

i | Dissolve in MeOH P Add Et20 (Anti-solvent) P Pure Crystals

Click to download full resolution via product page

Caption: Figure 1. Reaction pathways for L-Aspartic acid esterification and purification logic.
Green nodes indicate the target product; Red indicates degradation/starting material.

Application in Solid Phase Peptide Synthesis
(SPPS)[7]

When using H-Asp(OMe)-OH in SPPS, solubility in DMF (Dimethylformamide) is the limiting
factor for coupling reactions.

o Stock Preparation: Dissolve the HCI salt in DMF.

» Neutralization: The HCI salt must be neutralized in situ with a tertiary base (e.g., DIEA or
NMM) to release the nucleophilic amine.

o Caution: Premature neutralization in the absence of the activated carboxylic acid
component can lead to dimerization or DKP formation.
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e Coupling: Pre-activate the incoming amino acid (e.g., Fmoc-Xaa-OH) before adding the
neutralized Asp-methyl ester solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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